Cas no 1797124-56-1 (4’-Hydroxymethyl 5’-Desmethyl Meloxicam)

• Product Name: 4’-Hydroxymethyl 5’-Desmethyl Meloxicam
• CAS No: 1797124-56-1
• CID: 4553499
• Update Time: 2025-10-28

4’-Hydroxymethyl 5’-Desmethyl Meloxicam Chemical and Physical Properties

Names and Identifiers

• 4’-Hydroxymethyl 5’-Desmethyl Meloxicam

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines

Additional information on 4’-Hydroxymethyl 5’-Desmethyl Meloxicam

4’-Hydroxymethyl 5’-Desmethyl Meloxicam (CAS No. 1797124-56-1): A Comprehensive Overview

4’-Hydroxymethyl 5’-Desmethyl Meloxicam (CAS No. 1797124-56-1) is a derivative of Meloxicam, a well-known nonsteroidal anti-inflammatory drug (NSAID). This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic properties and unique structural modifications. The introduction of a hydroxymethyl group at the 4’ position and the absence of a methyl group at the 5’ position differentiate it from its parent compound, potentially altering its pharmacokinetic and pharmacodynamic profiles.

Researchers are particularly interested in 4’-Hydroxymethyl 5’-Desmethyl Meloxicam because of its possible enhanced solubility and bioavailability compared to Meloxicam. These properties are critical in drug development, as they can influence the compound’s efficacy and safety. The compound’s CAS number, 1797124-56-1, is often searched in scientific databases, reflecting its relevance in ongoing studies.

The synthesis of 4’-Hydroxymethyl 5’-Desmethyl Meloxicam involves precise chemical modifications to the Meloxicam structure. These modifications aim to improve the compound’s therapeutic index while minimizing side effects. Given the growing demand for safer and more effective NSAIDs, this derivative represents a promising candidate for further investigation.

One of the key areas of interest is the potential application of 4’-Hydroxymethyl 5’-Desmethyl Meloxicam in treating chronic inflammatory conditions. With the rise in autoimmune diseases and chronic pain disorders, there is a pressing need for novel therapeutics. This compound’s unique structure may offer advantages over existing treatments, such as reduced gastrointestinal toxicity or improved patient compliance.

In addition to its therapeutic potential, 4’-Hydroxymethyl 5’-Desmethyl Meloxicam is also studied for its metabolic pathways. Understanding how the body processes this compound is essential for predicting its behavior in clinical settings. Researchers are particularly interested in whether the hydroxymethyl group influences the compound’s metabolism, potentially leading to a longer half-life or altered excretion patterns.

The pharmaceutical industry is increasingly focusing on personalized medicine, and 4’-Hydroxymethyl 5’-Desmethyl Meloxicam could play a role in this evolving field. By tailoring treatments to individual patient needs, healthcare providers can achieve better outcomes. This compound’s unique properties may make it suitable for specific patient populations, such as those with particular metabolic profiles or sensitivities to traditional NSAIDs.

Another hot topic in the context of 4’-Hydroxymethyl 5’-Desmethyl Meloxicam is its potential use in combination therapies. Combining this derivative with other anti-inflammatory agents could enhance its efficacy or reduce the required dosage, thereby minimizing side effects. Such approaches are gaining traction as researchers seek to optimize treatment regimens for complex conditions.

From a commercial perspective, the demand for innovative pharmaceuticals is driving interest in compounds like 4’-Hydroxymethyl 5’-Desmethyl Meloxicam. Pharmaceutical companies are actively exploring derivatives of established drugs to extend patent life and address unmet medical needs. This compound’s CAS number, 1797124-56-1, is frequently referenced in patent applications and research publications, highlighting its commercial potential.

Environmental and regulatory considerations are also relevant when discussing 4’-Hydroxymethyl 5’-Desmethyl Meloxicam. As with any pharmaceutical compound, its production and disposal must adhere to strict guidelines to minimize environmental impact. Researchers are investigating the compound’s biodegradability and potential ecotoxicity to ensure compliance with global standards.

In conclusion, 4’-Hydroxymethyl 5’-Desmethyl Meloxicam (CAS No. 1797124-56-1) represents a fascinating area of research with significant implications for drug development. Its unique structural features, potential therapeutic benefits, and relevance to current healthcare trends make it a compound worth watching. As scientific understanding of this derivative grows, so too will its potential applications in medicine and beyond.